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Compound of Interest

Compound Name: 3-Eicosene, (E)-
Cat. No.: B1233914
Get Quote
. J

An In-depth Technical Guide to (E)-3-Eicosene

Abstract: This technical guide provides a comprehensive overview of (E)-3-Eicosene, a long-
chain unsaturated hydrocarbon. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its molecular structure,
physicochemical properties, potential synthesis and analytical methodologies, and reported
biological activities. All quantitative data is presented in structured tables, and key experimental
protocols are outlined. A workflow for the identification and bioactivity screening of (E)-3-
Eicosene is provided as a visual diagram.

Molecular Structure and Formula

(E)-3-Eicosene is an alkene with a chain of 20 carbon atoms and a single double bond located
at the third carbon position. The "(E)-" designation indicates that the substituents on the double
bond are on opposite sides (trans configuration).

e Molecular Formula: C20Ha0[1][2][3]
o |[UPAC Name: (E)-icos-3-ene[4]

o CAS Registry Number: 74685-33-9[2][3]
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e Synonyms: (3E)-3-Eicosene, (E)-3-Icosene[1]

The structure consists of an ethyl group and a hexadecyl group attached to the two carbons of
the double bond.

Physicochemical and Computed Properties

The properties of (E)-3-Eicosene have been determined through both experimental
measurements and computational predictions. The following tables summarize key quantitative
data.

Table 1. General and Physical Properties

Property Value Source(s)
Molecular Weight 280.53 g/mol [1]
Boiling Point (Predicted) 354.3+£9.0°C [1]
Density (Predicted) 0.796 £ 0.06 g/cm3 [1]
XLogP3 10.1 [4]

Table 2: Computed Thermodynamic Properties
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Property Value Unit Source

Standard Gibbs Free
Energy of Formation 197.74 kJ/mol [5]
(AfG®)

Enthalpy of Formation
at Standard -338.91 kJ/mol [5]
Conditions (AfH°gas)

Enthalpy of Fusion at

Standard Conditions 47.76 kJ/mol [5]
(AfusH®)
Enthalpy of
Vaporization at
- 60.07 kJ/mol [5]
Standard Conditions
(AvapH®)
Normal Boiling Point
. 661.16 K [5]
Temperature (Tboil)
Critical Temperature
825.52 K [5]
(Te)
Normal Melting
310.08 K [5]

(Fusion) Point (Tfus)

Experimental Protocols
Representative Synthesis: Wittig Reaction

While a specific protocol for (E)-3-Eicosene is not readily available, the Wittig reaction is a
premier method for the stereoselective synthesis of alkenes.[6][7] Stabilized ylides generally
yield (E)-alkenes with high selectivity.[8][9] The following is a representative protocol for the
synthesis of a long-chain (E)-alkene.

Reaction Scheme: Propanal reacts with a triphenylphosphonium ylide derived from 1-
bromoheptadecane to form (E)-3-Eicosene.
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Materials:

1-Bromoheptadecane

Triphenylphosphine (PhsP)

Strong base (e.g., n-butyllithium)

Propanal

Anhydrous solvent (e.g., Tetrahydrofuran - THF)

Apparatus for reactions under inert atmosphere

Procedure:

e Preparation of the Phosphonium Salt:

o In a round-bottom flask under an inert atmosphere (e.g., Argon), dissolve
triphenylphosphine in an appropriate solvent.

o Add 1-bromoheptadecane and heat the mixture to reflux to form the
heptadecyltriphenylphosphonium bromide salt via an SN2 reaction.[6]

o After the reaction is complete, cool the mixture and isolate the salt, washing it with a non-
polar solvent to remove unreacted starting materials. Dry the salt under vacuum.

¢ Ylide Formation:

o Suspend the dried phosphonium salt in anhydrous THF under an inert atmosphere.

o Cool the suspension in an ice or dry ice/acetone bath.

o Slowly add a strong base, such as n-butyllithium, to deprotonate the phosphonium salt
and form the deep red-colored phosphorus ylide (the Wittig reagent).[6]

e Reaction with Aldehyde:
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o To the ylide solution, slowly add a solution of propanal in anhydrous THF while maintaining
the low temperature.

o Allow the reaction to stir at low temperature and then warm to room temperature. The
reaction progress can be monitored by Thin Layer Chromatography (TLC).

o Work-up and Purification:

o Quench the reaction by adding water or a saturated aqueous solution of ammonium
chloride.

o Transfer the mixture to a separatory funnel and extract the product into an organic solvent
(e.g., diethyl ether or hexane).

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

o The crude product contains the desired (E)-3-Eicosene and the byproduct,
triphenylphosphine oxide. Purify the alkene using column chromatography on silica gel.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-
volatile compounds like (E)-3-Eicosene, and has been used to identify it in plant extracts.[10]
[11]

Instrumentation:

e Gas Chromatograph coupled with a Mass Spectrometer (e.g., Shimadzu GC-MS QP2010
series).[10][11]

Typical GC-MS Parameters:
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Recommended .
Parameter . Rationale Source(s)
Setting
Provides good
Bpx5 or HP-5MS .
selectivity and
(non-polar), 30 m x o
GC Column efficiency for non- [10][11][12]
0.25 mm ID x 0.25 pm ]
) ) polar long-chain
film thickness
hydrocarbons.
) ) Inert gas commonly
Carrier Gas Helium } [10][11]
used in GC-MS.
1.0 - 2.0 mL/min Optimal for resolution
Flow Rate o [12]
(constant flow) and analysis time.
Versatile for different
Injector Type Split/Splitless sample [12]
concentrations.
Ensures complete
] vaporization of high-
Injector Temp. 250 - 320 °C - ) [10][11][12]
boiling point
compounds.
Initial: 40-60°C (hold A temperature ramp is
1-3 min), Ramp: 6- crucial for separating
Oven Program 15°C/min to 300- a mixture of [10][11][12]
320°C, Final Hold: 10-  compounds with
30 min varying boiling points.
A common starting
MS lon Source Temp. 200 - 230 °C point for good [10][11][12]
ionization.
Standard mode for
o Electron Impact (El) at  creating reproducible
lonization Mode ) [13][14]
70 eV fragmentation patterns
for library matching.
Mass Scan Range m/z 45-550 Covers the expected [12][14]

mass range for
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fragments of (E)-3-

Eicosene.

Sample Preparation (from plant extract):

o Obtain a dried plant extract (10-50 mg).[15]

o Dissolve the extract in a suitable solvent (e.g., methanol, ethanol).
« Filter the solution to remove particulate matter.

» The filtrate can be directly injected or concentrated and redissolved in a smaller volume for
analysis.

Data Analysis: The identification of (E)-3-Eicosene is achieved by comparing its retention time
and the fragmentation pattern in its mass spectrum with those of a known standard or a
reference library, such as the NIST library.[13]

Reported Biological Activity and Potential
Applications

(E)-3-Eicosene has been identified as a phytochemical constituent in various plant extracts.
Preliminary studies suggest it may possess several biological activities, making it a compound
of interest for further research in drug development.

o Antimicrobial Activity: Some studies have reported that (E)-3-Eicosene exhibits antimicrobial
properties. The mechanism for long-chain unsaturated hydrocarbons may involve disruption
of the bacterial cell membrane.[16][17]

» Other Potential Activities: It has also been suggested to have antihyperglycemic, cytotoxic,
antioxidant, and insecticidal properties, though these require further investigation.

The presence of a long hydrocarbon chain contributes to the lipophilicity of the molecule, which
can facilitate its interaction with cell membranes, a common mechanism of action for cytotoxic
compounds.[18]
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Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the identification and subsequent
bioactivity screening of (E)-3-Eicosene from a natural source, a crucial process in drug
discovery and development.

Plant Material Collection
(e.g., Leaves, Stems)

A

Drying and Pulverization

Solvent Extraction

(e.g., Methanol, Ethanol)

Crude Extract

Sample Injection Test Sample

GC-MS Analysis

Bioactivity Screening

Data Analysis

A
Com?éigf!fiiggfea“on: Antimicrobial Assays Cytotoxicity Assays Antioxidant Assays
(via Spectral Library Match) (e.g., MIC Determination) (e.g., MTT Assay) (e.g., DPPH Scavenging)

Identified Active Compound l

Further Research:
Mechanism of Action Studies,

A

Lead Optimization
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Caption: Workflow for Identification and Bioactivity Screening of (E)-3-Eicosene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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